Cas no 10428-69-0 (4,4-Bis(2-carboxyethyl)heptanedioic acid)

• Product Name: 4,4-Bis(2-carboxyethyl)heptanedioic acid
• CAS No: 10428-69-0
• MF: C₁₃H₂₀O₈
• MW: 304.293105125427
• CID: 2623658
• PubChem ID: 14950128
• Update Time: 2025-04-21

4,4-Bis(2-carboxyethyl)heptanedioic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-BIS(2-CARBOXYETHYL)HEPTANEDIOIC ACID
• 10428-69-0
• DTXCID40516716
• DTXSID80565940
• SCHEMBL14963643
• 4,4-Bis(2-carboxyethyl)heptanedioic acid

• Inchi： 1S/C13H20O8/c14-9(15)1-5-13(6-2-10(16)17,7-3-11(18)19)8-4-12(20)21/h1-8H2,(H,14,15)(H,16,17)(H,18,19)(H,20,21)
• InChI Key： IPKZFEOIDJTBKJ-UHFFFAOYSA-N
• SMILES： OC(CCC(CCC(=O)O)(CCC(=O)O)CCC(=O)O)=O

Computed Properties

• Exact Mass: 304.11581759Da
• Monoisotopic Mass: 304.11581759Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 149Ų